Cas no 33279-01-5 (Propionylacetonitrile)

Propionylacetonitrile structure

Product Name:Propionylacetonitrile

CAS No:33279-01-5

Molecular Formula:C₅H₇NO

Molecular Weight:97.11518

MDL:MFCD07367087

CID:89008

PubChem ID:9920369

Propionylacetonitrile Properties

Names and Identifiers

- 3-Oxopentanenitrile
- 1-Cyanobutan-2-one
- 3-oxapentanenitrile
- 3-OXO-PENTANENITRILE
- 3-oxopentanonitrile
- cyanomethyl ethyl ketone
- Pentanenitrile,3-oxo
- Propanoylacetonitrile
- Propionylacetonitrile
- 3- Oxopentanenitrile
- cyanobutanone
- 33279-01-5
- AS-57201
- FT-0678364
- KOYWUYIBEXFRFH-UHFFFAOYSA-N
- A875345
- AKOS005254976
- 3-AMINO-3-(2,4,5-TRIHYDROXYPHENYL)-PROPIONICACID
- J-019122
- AMY10591
- MFCD07367087
- 2-butanone cyanide
- EN300-57181
- Pentanenitrile, 3-oxo-
- DTXSID90432770
- SY004535
- CS-0084645
- STL557671
- DB-068794
- BBL103861
- +Expand
- MDL： MFCD07367087
- InChIKey： KOYWUYIBEXFRFH-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H7NO/c1-2-5(7)3-4-6/h2-3H2,1H3
- SMILES： CCC(=O)CC#N

Computed Properties

Exact Mass: 97.05280
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 97.053
Heavy Atom Count: 7
Complexity: 109
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 40.9A^2

Experimental Properties

LogP: 0.87918
PSA: 40.86000
Refractive Index: 1.41
Boiling Point: 30°C
Flash Point: 42.2℃
Color/Form: Light brown liquid
Solubility: Not determined
Density: 0.956

Propionylacetonitrile Security Information

Safety Term：6.1
Packing Group：III
Dangerous goods sign： T
Hazardous Material transportation number：UN3276
PackingGroup：III
HazardClass：6.1

Propionylacetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Propionylacetonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003KBE-500mg	3-Oxopentanenitrile	33279-01-5	96%	500mg	$68.00	2024-05-05
A2B Chem LLC	AB65498-500mg	3-Oxopentanenitrile	33279-01-5	96%	500mg	$54.00	2024-04-20
abcr	AB176854-1 g	3-Oxopentanenitrile, 97%; .	33279-01-5	97%	1g	€103.40	2023-05-07
Ambeed	A699397-1g	3-Oxopentanenitrile	33279-01-5	97%	1g	$43.0
Apollo Scientific	OR61297-5g	3-Oxopentanenitrile	33279-01-5	97%	5g	£155.00	2024-07-28
Enamine	EN300-57181-0.05g	3-oxopentanenitrile	33279-01-5	95%	0.05g	$19.0	2023-05-30
eNovation Chemicals LLC	D686224-5g	3-Oxopentanenitrile	33279-01-5	96%	5g	$140	2022-10-11
TRC	P839033-250mg	Propionylacetonitrile	33279-01-5		250mg	$75.00	2023-05-17
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H50789-1g	3-Oxopentanenitrile, 99%	33279-01-5	99%	1g	￥6600.00	2023-02-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT4351-1g	3-oxopentanenitrile	33279-01-5	95%	1g	￥237.0

Propionylacetonitrile Synthesis

Propionylacetonitrile Related Literature

1. Conjugated azoalkenes. Part 12. Synthesis of new 1-amino-3-cyanopyrrole, 1,2-diaminopyrrole and pyrrolo[2,3-b] pyrrole derivatives by reaction of some conjugated azoalkenes with activated nitriles

Orazio A. Attanasi,Lucia De Crescentini,Stefania Santeusanio,Franco Serra-Zanetti,Alexander McKillop,Zhiyuan Liao J. Chem. Soc. Perkin Trans. 1 1992 1009
2. Ring transformation of (4-chloro-5H-1,2,3-dithiazol-5-ylidene)acetonitriles to 3-haloisothiazole-5-carbonitriles

Andreas S. Kalogirou,Irene C. Christoforou,Heraklidia A. Ioannidou,Manolis J. Manos,Panayiotis A. Koutentis RSC Adv. 2014 4 7735
3. An expeditious method to synthesize difluoroboron complexes of β-keto amides from β-keto nitriles and BF3·OEt2

Chuangchuang Xu,Jiaxi Xu Org. Biomol. Chem. 2017 15 6375
4. Engineering cellulose into water soluble poly(protic ionic liquid) electrolytes in the DBU/CO2/DMSO solvent system as an organocatalyst for the Knoevenagel condensation reaction

Yuqing Shen,Chaoping Yuan,Xianyi Zhu,Qin Chen,Shenjun Lu,Haibo Xie Green Chem. 2021 23 9922
5. Borrowing hydrogen: iridium-catalysed reactions for the formation of C–C bonds from alcohols

Phillip. J. Black,Gerta Cami-Kobeci,Michael G. Edwards,Paul A. Slatford,Michael K. Whittlesey,Jonathan M. J. Williams Org. Biomol. Chem. 2006 4 116
6. [Ru(NHC)(xantphos)(CO)H2] complexes: intramolecular C–H activation and applications in C–C bond formation

Araminta E. W. Ledger,Mary F. Mahon,Michael K. Whittlesey,Jonathan M. J. Williams Dalton Trans. 2009 6941
7. Synthesis and chemistry of 3-tert-butyl-1,5-diaminopyrazole

Alexander J. Blake,David Clarke,Richard W. Mares,Hamish McNab Org. Biomol. Chem. 2003 1 4268
8. Catalytic conversion of ketones to esters via C(O)–C bond cleavage under transition-metal free conditions

Murugan Subaramanian,Palmurukan M. Ramar,Jagannath Rana,Virendra Kumar Gupta,Ekambaram Balaraman Chem. Commun. 2020 56 8143
9. Synthesis of cyano-substituted carbazoles via successive C–C/C–H cleavage

Yajie Yang,Jiaqi Huang,Hailu Tan,Lingkai Kong,Mengdan Wang,Yang Yuan,Yanzhong Li Org. Biomol. Chem. 2019 17 958
10. Synthesis of cyano-substituted carbazoles via successive C–C/C–H cleavage

Yajie Yang,Jiaqi Huang,Hailu Tan,Lingkai Kong,Mengdan Wang,Yang Yuan,Yanzhong Li Org. Biomol. Chem. 2019 17 958

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

33279-01-5 (Propionylacetonitrile) Related Products

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:33279-01-5)Propionylacetonitrile

Purity:99%

Quantity:25g

Price($):390.0